Cas no 1131605-35-0 (Methyl 2-(dimethylamino)-5-iodobenzoate)
Methyl 2-(dimethylamino)-5-iodobenzoate is a benzoate derivative featuring both dimethylamino and iodo functional groups, making it a versatile intermediate in organic synthesis. The dimethylamino group enhances electron density, facilitating electrophilic substitutions, while the iodine substituent offers opportunities for further functionalization via cross-coupling reactions such as Suzuki or Heck reactions. This compound is particularly useful in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its ester group also allows for straightforward hydrolysis or transesterification, broadening its synthetic utility. The compound is typically handled under standard laboratory conditions, ensuring compatibility with a range of reaction environments.
1131605-35-0 structure
Product name:Methyl 2-(dimethylamino)-5-iodobenzoate
Methyl 2-(dimethylamino)-5-iodobenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-(dimethylamino)-5-iodobenzoate
- AKOS015852276
- SB82736
- 2-(dimethylamino)-5-iodobenzoic acid methyl ester
- methyl 2-(dimethylamino)-5-iodo-benzoate
- DB-060383
- 1131605-35-0
- A802844
- DTXSID20661036
- Methyl2-(dimethylamino)-5-iodobenzoate
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- Inchi： InChI=1S/C10H12INO2/c1-12(2)9-5-4-7(11)6-8(9)10(13)14-3/h4-6H,1-3H3
- InChI Key： AFXGJAMDJQFUJL-UHFFFAOYSA-N
- SMILES： CN(C)C1=C(C=C(C=C1)I)C(=O)OC
Computed Properties
- Exact Mass: 304.99128g/mol
- Monoisotopic Mass: 304.99128g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5Ų
Methyl 2-(dimethylamino)-5-iodobenzoate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A617598-1g |
Methyl 2-(dimethylamino)-5-iodobenzoate |
1131605-35-0 | 95+% | 1g |
$204.0 | 2024-04-26 | |
| Crysdot LLC | CD12179322-5g |
Methyl 2-(dimethylamino)-5-iodobenzoate |
1131605-35-0 | 95+% | 5g |
$749 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757687-1g |
Methyl 2-(dimethylamino)-5-iodobenzoate |
1131605-35-0 | 98% | 1g |
￥1999.00 | 2024-08-09 | |
| Alichem | A019095500-1g |
Methyl 2-(dimethylamino)-5-iodobenzoate |
1131605-35-0 | 95% | 1g |
$400.00 | 2023-09-04 |
Methyl 2-(dimethylamino)-5-iodobenzoate Related Literature
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1. Book reviews
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1131605-35-0)Methyl 2-(dimethylamino)-5-iodobenzoate
Purity:99%
Quantity:1g
Price ($):184.0